Cas no 77329-25-0 (Benzene, 1-ethyl-5-methoxy-2,4-dimethyl-)

• Product Name: Benzene, 1-ethyl-5-methoxy-2,4-dimethyl-
• CAS No: 77329-25-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 4182587
• Update Time: 2025-04-24

Benzene, 1-ethyl-5-methoxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethyl-5-methoxy-2,4-dimethyl-

• Inchi： 1S/C11H16O/c1-5-10-7-11(12-4)9(3)6-8(10)2/h6-7H,5H2,1-4H3
• InChI Key： PRQCHVXKCGIEND-UHFFFAOYSA-N
• SMILES： C1(CC)=CC(OC)=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-ethyl-5-methoxy-2,4-dimethyl-

Benzene, 1-ethyl-5-methoxy-2,4-dimethyl: A Comprehensive Overview

Benzene derivatives have long been of significant interest in the field of biomedicine due to their diverse chemical properties and potential applications in drug discovery. Among these derivatives, Benzene, 1-ethyl-5-methoxy-2,4-dimethyl (CAS No. 77329-25-0) stands out as a compound with unique structural features that make it a subject of extensive research. This article provides an in-depth analysis of the compound, its properties, and its relevance to modern biomedical science.

The structure of Benzene, 1-ethyl-5-methoxy-2,4-dimethyl comprises a benzene ring with substituents at positions 1, 2, 4, and 5. The substituents include an ethyl group, a methoxy group, and two methyl groups. This arrangement creates a compound with distinct electronic and steric properties, which are crucial for its biological activity. Recent studies have highlighted the importance of such substituted benzene derivatives in various pharmacological applications, including their potential as templates for the development of anticancer and anti-inflammatory agents.

One of the key aspects of Benzene, 1-ethyl-5-methoxy-2,4-dimethyl is its electronic environment. The presence of electron-donating groups such as the methoxy group and methyl groups influences the compound's reactivity and ability to participate in π-interactions. These interactions are essential for the binding of bioactive molecules to their target sites, making this compound a valuable candidate for drug design. Moreover, the steric hindrance introduced by the ethyl group and other substituents can modulate the compound's solubility and permeability, which are critical factors in determining its pharmacokinetics.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular dynamics of Benzene, 1-ethyl-5-methoxy-2,4-dimethyl. Quantum mechanical studies have revealed that the compound's electronic density distribution is highly influenced by the substituents' positions and their respective electron-donating or withdrawing effects. This understanding has paved the way for the rational design of new benzene derivatives with tailored biological activities.

In terms of biological activity, Benzene, 1-ethyl-5-methoxy-2,4-dimethyl has shown promising results in preliminary in vitro studies. Its interaction with key enzymes and receptors involved in inflammation and cancer progression has been investigated, revealing potential anti-inflammatory and antitumor properties. For instance, the compound's ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory pathways, positions it as a candidate for the development of novel anti-inflammatory agents.

Furthermore, the methoxy group in Benzene, 1-ethyl-5-methoxy-2,4-dimethyl has been implicated in modulating the compound's metabolic stability. The methoxy substituent can influence the rate and pathway of metabolism, which is crucial for determining the compound's pharmacokinetics and toxicity profile. Recent research has focused on understanding how these modifications affect the overall bioavailability of the compound, providing valuable insights for its further development as a therapeutic agent.

The synthesis of Benzene, 1-ethyl-5-methoxy-2,4-dimethyl involves multi-step organic reactions, including substitution and alkylation procedures. The accessibility of this compound has been enhanced by the development of efficient synthetic routes, which have made it a valuable tool for medicinal chemists. Ongoing research is directed toward optimizing these synthesis methods to improve yield and reduce costs, making the compound more viable for large-scale production.

In conclusion, Benzene, 1-ethyl-5-methoxy-2,4-dimethyl (CAS No. 77329-25-0) represents a significant molecule in the realm of biomedical research. Its unique structural features, electronic properties, and biological activity make it a valuable subject for further investigation. As our understanding of its pharmacological potential continues to grow, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents.